Cas no 100550-99-0 (1H-Purinium,2-amino-7-(2-chloroethyl)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI))

1H-Purinium,2-amino-7-(2-chloroethyl)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI) structure
100550-99-0 structure
Product Name:1H-Purinium,2-amino-7-(2-chloroethyl)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI)
CAS No:100550-99-0
MF:C12H17ClN5O5
MW:346.746881246567
CID:203844
PubChem ID:135743936
Update Time:2025-04-19

1H-Purinium,2-amino-7-(2-chloroethyl)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Purinium,2-amino-7-(2-chloroethyl)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI)
    • 100550-99-0
    • 7-(2-Chloroethyl)-6-hydroxy-2-imino-9-pentofuranosyl-3,9-dihydro-2H-purin-7-ium
    • DTXSID70905578
    • 1H-Purinium, 2-amino-7-(2-chloroethyl)-6,9-dihydro-6-oxo-9-beta-D-ribofuranosyl-
    • 7-(2-Chloroethyl)guanosine
    • Inchi: 1S/C12H16ClN5O5/c13-1-2-17-4-18(9-6(17)10(22)16-12(14)15-9)11-8(21)7(20)5(3-19)23-11/h4-5,7-8,11,19-21H,1-3H2,(H2-,14,15,16,22)/p+1/t5-,7-,8-,11-/m1/s1
    • InChI Key: IPYMROQGHBTXLT-IOSLPCCCSA-O
    • SMILES: ClCCN1C2C(NC(N)=NC=2[N+](=C1)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)=O

Computed Properties

  • Exact Mass: 346.091821g/mol
  • Monoisotopic Mass: 346.091821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 346.75g/mol
  • XLogP3: -1.2
  • Topological Polar Surface Area: 146Ų
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